Cas no 852879-04-0 (3-(cyclopropylcarbamoyl)benzoic Acid)

• Product Name: 3-(cyclopropylcarbamoyl)benzoic Acid
• CAS No: 852879-04-0
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 3389441
• PubChem ID: 43452679
• Update Time: 2025-04-21

3-(cyclopropylcarbamoyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 3-[(CYCLOPROPYLAMINO)CARBONYL]-
• 3-(cyclopropylcarbamoyl)benzoic Acid
• EN300-169973
• RIYVMGLVUQLYJB-UHFFFAOYSA-N
• A1-20607
• 3-(cyclopropylcarbamoyl)benzoicacid
• AKOS009497961
• SCHEMBL3184904
• 973-060-7
• N-cyclopropyl-isophthalamic acid
• Z425331704
• G43039
• 852879-04-0
• CJB87904

• Inchi： 1S/C11H11NO3/c13-10(12-9-4-5-9)7-2-1-3-8(6-7)11(14)15/h1-3,6,9H,4-5H2,(H,12,13)(H,14,15)
• InChI Key： RIYVMGLVUQLYJB-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(C(NC2CC2)=O)=C1

Computed Properties

• Exact Mass: 205.07389321Da
• Monoisotopic Mass: 205.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 446.1±28.0 °C at 760 mmHg
• Flash Point: 223.6±24.0 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(cyclopropylcarbamoyl)benzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides